Cas no 899759-53-6 (2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide
• CAS No: 899759-53-6
• MF: C₂₁H₂₀FN₃O₃S
• MW: 413.465207099915
• CID: 5488619
• Update Time: 2025-11-07

2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-(4-ethoxyphenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(3-fluoro-4-methylphenyl)-
• 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide

• Inchi： 1S/C21H20FN3O3S/c1-3-28-17-8-6-16(7-9-17)25-11-10-23-20(21(25)27)29-13-19(26)24-15-5-4-14(2)18(22)12-15/h4-12H,3,13H2,1-2H3,(H,24,26)
• InChI Key： INZFBMWBXNYBBO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CSC1=NC=CN(C2=CC=C(OCC)C=C2)C1=O

Additional information on 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide

Comprehensive Overview of 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 899759-53-6)

The compound 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 899759-53-6) is a structurally unique molecule with significant potential in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a pyrazine core, an ethoxyphenyl moiety, and a fluoro-methylphenyl acetamide group. These functional groups contribute to its diverse reactivity and biological activity, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. Researchers are increasingly exploring compounds like 899759-53-6 for their potential applications in modulating specific biological pathways. The presence of both sulfur and fluorine atoms in its structure enhances its binding affinity to certain enzymes and receptors, a feature highly sought after in modern drug design.

The pyrazine ring system, a hallmark of this compound, is known for its role in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. Coupled with the ethoxyphenyl group, which often improves metabolic stability, this molecule exhibits promising pharmacokinetic properties. Such characteristics are critical in addressing current challenges in drug delivery and bioavailability, topics frequently searched by professionals in the field.

Another noteworthy aspect of 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide is its potential role in addressing drug-resistant conditions. With the rise of antibiotic resistance and the need for innovative antimicrobial agents, researchers are investigating sulfur-containing compounds like this one for their unique mechanisms of action. The fluoro-methylphenyl segment further augments its selectivity, reducing off-target effects—a key concern in therapeutic development.

From a synthetic chemistry perspective, the preparation of 899759-53-6 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield and purity, as highlighted in recent publications and patent filings. The compound’s synthetic accessibility makes it a viable candidate for large-scale production, aligning with industry trends toward cost-effective and sustainable manufacturing.

Environmental and green chemistry considerations are also relevant when discussing 899759-53-6. The incorporation of biodegradable fragments, such as the acetamide group, minimizes ecological impact—a growing priority for pharmaceutical companies. This aligns with broader societal shifts toward sustainability, a topic dominating scientific and public discourse.

In summary, 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide represents a compelling case study in modern chemical research. Its structural complexity, therapeutic potential, and alignment with industry trends make it a molecule of significant interest. As the scientific community continues to explore its applications, this compound may well emerge as a cornerstone in the next generation of bioactive molecules.